Cas no 20595-47-5 (3-(2,5-dichlorophenyl)prop-2-enoic acid)

• Product Name: 3-(2,5-dichlorophenyl)prop-2-enoic acid
• CAS No: 20595-47-5
• MF: C₉H₆Cl₂O₂
• MW: 217.0487408638
• MDL: MFCD03002786
• CID: 51591
• PubChem ID: 7014934
• Update Time: 2025-07-24

3-(2,5-dichlorophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dichlorophenyl)acrylic acid
• trans-2,5-Dichlorocinnamic Acid
• 2,5-DICHLOROCINNAMIC ACID
• (2E)-3-(2,5-DICHLOROPHENYL)ACRYLIC ACID
• (E)-3-(2,5-Dichlorophenyl)acrylic acid
• (E)-3-(2,5-Dichlorophenyl)propenoic acid
• 2,5-dichloro-trans-cinnamic acid
• 2,5-Dichlor-trans-zimtsaeure
• RARECHEM BK HW 0013
• trans-2,5-Dichlorociamic Acid
• trans-3-(2,5-Dichlorophenyl)-2-propenoic Acid
• 3-(2,5-dichlorophenyl)prop-2-enoic acid

• MDL： MFCD03002786
• Inchi： 1S/C9H6Cl2O2/c10-7-2-3-8(11)6(5-7)1-4-9(12)13/h1-5H,(H,12,13)/b4-1+
• InChI Key： LYYBVUOVYNSRSE-DAFODLJHSA-N
• SMILES： ClC1C=CC(=CC=1/C=C/C(=O)O)Cl

Computed Properties

• Exact Mass: 215.97400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• Melting Point: 190.0 to 194.0 deg-C
• PSA: 37.30000
• LogP: 3.09120

3-(2,5-dichlorophenyl)prop-2-enoic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-(2,5-dichlorophenyl)prop-2-enoic acid

Recent Advances in the Study of 3-(2,5-dichlorophenyl)prop-2-enoic acid (CAS: 20595-47-5)

3-(2,5-dichlorophenyl)prop-2-enoic acid (CAS: 20595-47-5) is a chlorinated phenylpropenoic acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its dichlorophenyl and propenoic acid moieties, has been the subject of various studies exploring its synthesis, biological activity, and therapeutic potential. The latest research has focused on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its efficacy in various disease models.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of more complex bioactive molecules. For instance, a 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel anti-inflammatory agents. The researchers utilized 3-(2,5-dichlorophenyl)prop-2-enoic acid as a scaffold to design and synthesize a series of derivatives, which were then evaluated for their ability to inhibit cyclooxygenase-2 (COX-2) activity. The results indicated that certain derivatives exhibited potent COX-2 inhibition with minimal side effects, suggesting their potential as safer alternatives to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 3-(2,5-dichlorophenyl)prop-2-enoic acid has shown promise in the field of oncology. A 2024 study published in Bioorganic & Medicinal Chemistry Letters investigated the compound's ability to induce apoptosis in cancer cells. The researchers found that the compound selectively targeted cancer cells by disrupting mitochondrial function and activating caspase-dependent apoptotic pathways. Importantly, the study also identified structural modifications that could enhance the compound's selectivity and potency, paving the way for the development of next-generation anticancer agents.

Another area of interest is the compound's potential as an antimicrobial agent. A recent study in European Journal of Medicinal Chemistry (2024) explored the antibacterial and antifungal activities of 3-(2,5-dichlorophenyl)prop-2-enoic acid and its derivatives. The findings revealed that the compound exhibited broad-spectrum activity against several clinically relevant pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. The researchers attributed this activity to the compound's ability to disrupt microbial cell membranes and inhibit essential enzymatic processes.

Despite these promising findings, challenges remain in the clinical translation of 3-(2,5-dichlorophenyl)prop-2-enoic acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Recent advances in computational chemistry and structure-activity relationship (SAR) studies are expected to play a crucial role in overcoming these hurdles. For example, a 2024 study in Journal of Chemical Information and Modeling employed molecular docking and dynamics simulations to predict the compound's interactions with various biological targets, providing valuable insights for future drug design efforts.

In conclusion, 3-(2,5-dichlorophenyl)prop-2-enoic acid (CAS: 20595-47-5) represents a versatile and promising compound in the field of medicinal chemistry. Its diverse biological activities, coupled with its potential for structural optimization, make it a valuable candidate for the development of novel therapeutics. Continued research into its mechanism of action, pharmacokinetics, and safety profile will be essential for realizing its full potential in clinical applications.